53-97-4

2-[(E)-2-quinolin-4-ylethenyl]aniline

• CAS RN:
• 53-97-4

• Formula:
• C17H14N2

• InChI:
• InChI=1S/C17H14N2/c18-16-7-3-1-5-14(16)10-9-13-11-12-19-17-8-4-2-6-15(13)17/h1-12H,18H2/b10-9+

• InChIKey:
• FJQCNMUESWXOJX-MDZDMXLPSA-N

• 2-[(E)-2-quinolin-4-ylethenyl]aniline is a useful research compound. Its molecular formula is C17H14N2 and its molecular weight is 246.31 g/mol. The purity is usually 95%.

1-Chloro-3,7-dimethyloctane

• CAS RN:
• 5453-97-4

• Formula:
• C10H21Cl

• InChI:
• InChI=1S/C10H21Cl/c1-9(2)5-4-6-10(3)7-8-11/h9-10H,4-8H2,1-3H3

• InChIKey:
• IFTYHSVPPGZJQG-UHFFFAOYSA-N

• 1-Chloro-3,7-dimethyloctane is a useful research compound. Its molecular formula is C10H21Cl and its molecular weight is 176.72 g/mol. The purity is usually 95%.

(1-Chloro-2,2-dimethylcyclopropyl)benzene

• CAS RN:
• 13153-97-4

• Formula:
• C11H13Cl

• InChI:
• InChI=1S/C11H13Cl/c1-10(2)8-11(10,12)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3

• InChIKey:
• UGMDEQBNJCKCIY-UHFFFAOYSA-N

• (1-Chloro-2,2-dimethylcyclopropyl)benzene, also known as (1-Chloro-2,2-dimethylcyclopropyl)benzene, is a useful research compound. Its molecular formula is C11H13Cl and its molecular weight is 180.67 g/mol. The purity is usually 95%.

3-(2-bromoacetyl)-1H-isochromen-1-one

In Stock

• CAS RN:
• 39153-97-4

• Formula:
• C11H7BrO3

• InChI:
• InChI=1S/C11H7BrO3/c12-6-9(13)10-5-7-3-1-2-4-8(7)11(14)15-10/h1-5H,6H2

• InChIKey:
• MOIWEEJUWCHJEX-UHFFFAOYSA-N

• 3-(2-bromoacetyl)-1H-isochromen-1-one is a useful research compound. Its molecular formula is C11H7BrO3 and its molecular weight is 267.078. The purity is usually 95%.

Oxadin

• CAS RN:
• 92353-97-4

• Formula:
• C14H11BrN4O4

• InChI:
• InChI=1S/C14H11BrN4O4/c15-9-3-1-7(2-4-9)11-13(21)23-10(18-19-11)5-8-6-16-14(22)17-12(8)20/h1-6,13,18,21H,(H2,16,17,20,22)/b10-5+

• InChIKey:
• RGPBQGGBWIMGMA-BJMVGYQFSA-N

• Oxadin, also known as Oxadin, is a useful research compound. Its molecular formula is C14H11BrN4O4 and its molecular weight is 379.17 g/mol. The purity is usually 95%.

2-(4-Hydroxyphenyl)pyridine-5-carboxaldehyde

In Stock

• CAS RN:
• 924853-97-4

• Formula:
• C12H9NO2

• InChI:
• InChI=1S/C12H9NO2/c14-8-9-1-6-12(13-7-9)10-2-4-11(15)5-3-10/h1-8,15H

• InChIKey:
• LJQFOYIBAHWTOJ-UHFFFAOYSA-N

• 2-(4-Hydroxyphenyl)pyridine-5-carboxaldehyde is a useful research compound. Its molecular formula is C12H9NO2 and its molecular weight is 199.2 g/mol. The purity is usually 95%.

4-[(1-Ethylpiperidin-3-yl)oxy]aniline

In Stock

• CAS RN:
• 893753-97-4

• Formula:
• C13H20N2O

• InChI:
• InChI=1S/C13H20N2O/c1-2-15-9-3-4-13(10-15)16-12-7-5-11(14)6-8-12/h5-8,13H,2-4,9-10,14H2,1H3

• InChIKey:
• PVYJMDBNFADGHY-UHFFFAOYSA-N

• 4-[(1-Ethylpiperidin-3-yl)oxy]aniline is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.31 g/mol. The purity is usually 95%.

5-(2,4-Dimethoxybenzylidene)-3-(3-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one

• CAS RN:
• 327053-97-4

• Formula:
• C18H14FNO3S2

• InChI:
• InChI=1S/C18H14FNO3S2/c1-22-14-7-6-11(15(10-14)23-2)8-16-17(21)20(18(24)25-16)13-5-3-4-12(19)9-13/h3-10H,1-2H3/b16-8-

• InChIKey:
• IKGQINYJMILHKA-PXNMLYILSA-N

• 5-(2,4-Dimethoxybenzylidene)-3-(3-fluorophenyl)-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C18H14FNO3S2 and its molecular weight is 375.4g/mol. The purity is usually 95%.

4-(9H-fluoren-9-yl)-N-[1-(4-pyridinyl)ethylidene]-1-piperazinamine

• CAS RN:
• 380453-97-4

• Formula:
• C24H24N4

• InChI:
• InChI=1S/C24H24N4/c1-18(19-10-12-25-13-11-19)26-28-16-14-27(15-17-28)24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-13,24H,14-17H2,1H3/b26-18+

• InChIKey:
• PXCQCBOGRVCHKF-NLRVBDNBSA-N

• 4-(9H-fluoren-9-yl)-N-[1-(4-pyridinyl)ethylidene]-1-piperazinamine is a useful research compound. Its molecular formula is C24H24N4 and its molecular weight is 368.5g/mol. The purity is usually 95%.

N-bicyclo[2.2.1]hept-2-yl-N'-(2-hydroxypropyl)thiourea

Usually In Stock

• CAS RN:
• 681253-97-4

• Formula:
• C11H20N2OS

• InChI:
• InChI=1S/C11H20N2OS/c1-7(14)6-12-11(15)13-10-5-8-2-3-9(10)4-8/h7-10,14H,2-6H2,1H3,(H2,12,13,15)

• InChIKey:
• XKFOGPZJONXOKW-UHFFFAOYSA-N

• N-bicyclo[2.2.1]hept-2-yl-N'-(2-hydroxypropyl)thiourea is a useful research compound. Its molecular formula is C11H20N2OS and its molecular weight is 228.35. The purity is usually 95%.

2-{[(4-Chlorophenyl)sulfonyl]amino}-1,3-benzothiazole-6-carboxylic acid

In Stock

• CAS RN:
• 929853-97-4

• Formula:
• C14H9ClN2O4S2

• InChI:
• InChI=1S/C14H9ClN2O4S2/c15-9-2-4-10(5-3-9)23(20,21)17-14-16-11-6-1-8(13(18)19)7-12(11)22-14/h1-7H,(H,16,17)(H,18,19)

• InChIKey:
• VKANJHRRLLLPPY-UHFFFAOYSA-N

• 2-{[(4-Chlorophenyl)sulfonyl]amino}-1,3-benzothiazole-6-carboxylic acid is a useful research compound. Its molecular formula is C14H9ClN2O4S2 and its molecular weight is 368.81. The purity is usually 95%.

2-(Chloromethyl)morpholine hydrochloride

In Stock

• CAS RN:
• 144053-97-4

• Formula:
• C5H11Cl2NO

• InChI:
• InChI=1S/C5H10ClNO.ClH/c6-3-5-4-7-1-2-8-5;/h5,7H,1-4H2;1H

• InChIKey:
• DJGDVVWHFIEBJL-UHFFFAOYSA-N

• 2-(Chloromethyl)morpholine hydrochloride is a useful research compound. Its molecular formula is C5H11Cl2NO and its molecular weight is 172.05 g/mol. The purity is usually 95%.

Methyl 3-[(5-chloro-2-methoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate

In Stock

• CAS RN:
• 932353-97-4

• Formula:
• C17H14ClNO5S2

• InChI:
• InChI=1S/C17H14ClNO5S2/c1-23-13-8-7-10(18)9-12(13)19-26(21,22)16-11-5-3-4-6-14(11)25-15(16)17(20)24-2/h3-9,19H,1-2H3

• InChIKey:
• GNEHKDSIURVITJ-UHFFFAOYSA-N

• Methyl 3-[(5-chloro-2-methoxyphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C17H14ClNO5S2 and its molecular weight is 411.87. The purity is usually 95%.

2-Amino-alpha-oxo-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester

In Stock

• CAS RN:
• 102253-97-4

• Formula:
• C₁₂H₇N₃O₂S₃

• InChI:
• InChI=1S/C12H7N3O2S3/c13-11-14-7(5-18-11)9(16)10(17)20-12-15-6-3-1-2-4-8(6)19-12/h1-5H,(H2,13,14)

• 2-Amino-alpha-oxo-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester, also known as 2-Amino-alpha-oxo-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester, is a useful research compound. Its molecular formula is C₁₂H₇N₃O₂S₃ and its molecular weight is 321.4. The purity is usually 95%.

4-bromo-1-(prop-1-yn-1-yl)isoquinoline

In Stock

• CAS RN:
• 2439553-97-4

• Formula:
• C12H8BrN

• 4-bromo-1-(prop-1-yn-1-yl)isoquinoline is a useful research compound. Its molecular formula is C12H8BrN and its molecular weight is 246.1. The purity is usually 95%.

3,3-Dimethyl-4-(methylamino)butan-1-ol

In Stock

• CAS RN:
• 1268153-97-4

• Formula:
• C7H17NO

• InChI:
• InChI=1S/C7H17NO/c1-7(2,4-5-9)6-8-3/h8-9H,4-6H2,1-3H3

• InChIKey:
• QLRNIBZNLPIYJF-UHFFFAOYSA-N

• 3,3-Dimethyl-4-(methylamino)butan-1-ol is a useful research compound. Its molecular formula is C7H17NO and its molecular weight is 131.219. The purity is usually 95%.

(1S)-1-(3-methylpyrazin-2-yl)ethan-1-amine dihydrochloride

In Stock

• CAS RN:
• 2219353-97-4

• Formula:
• C7H13Cl2N3

• InChI:
• InChI=1S/C7H11N3.2ClH/c1-5(8)7-6(2)9-3-4-10-7;;/h3-5H,8H2,1-2H3;2*1H/t5-;;/m0../s1

• InChIKey:
• CQAJHSMGEPMTEN-XRIGFGBMSA-N

• (1S)-1-(3-methylpyrazin-2-yl)ethan-1-amine dihydrochloride is a useful research compound. Its molecular formula is C7H13Cl2N3 and its molecular weight is 210.1. The purity is usually 95%.